Cas no 951889-50-2 (8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid)

• Product Name: 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid
• CAS No: 951889-50-2
• MF: C₁₄H₁₆ClFO₃
• MW: 286.726447105408
• CID: 4722394
• Update Time: 2025-10-28

8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid
• 7202f

• Inchi： 1S/C14H16ClFO3/c15-12-9-10(16)7-8-11(12)13(17)5-3-1-2-4-6-14(18)19/h7-9H,1-6H2,(H,18,19)
• InChI Key： LRQSSEIFGIWXTB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCCCCCC(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 309
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid

8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid (CAS No. 951889-50-2): A Comprehensive Overview

Introduction to 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid

8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid, a compound with the CAS registry number 951889-50-2, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique octanoic acid backbone and the presence of a chloro-fluoro-substituted phenyl group at the eighth position. The molecule's structure, which includes an oxo group (a carbonyl group) at the same position as the phenyl substituent, contributes to its intriguing chemical properties and potential biological activities.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis, characterization, and applications of this compound. Its structure makes it a promising candidate for various applications, particularly in drug discovery and development. This article delves into the structural features, physical properties, synthesis methods, biological activities, and potential applications of 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid, supported by the latest research findings.

Structural Features and Physical Properties

The molecular formula of 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid is C₁₃H₁₁ClFNO₂. It has a molecular weight of approximately 306.7 g/mol. The compound consists of an eight-carbon chain with a carboxylic acid group at one end and a substituted phenyl ring at the other end. The phenyl ring is substituted with chlorine at the 2-position and fluorine at the 4-position, which introduces electronic effects that can influence the compound's reactivity and biological interactions.

The presence of both chlorine and fluorine substituents on the phenyl ring imparts unique electronic properties to the molecule. Chlorine is an electron-withdrawing group (EWG), while fluorine is also EWG but with different inductive effects compared to chlorine. These substituents can influence the acidity of the carboxylic acid group, as well as the overall polarity and solubility of the molecule.

Recent studies have highlighted the importance of such substituent effects in determining the pharmacokinetic properties of compounds. For instance, fluorinated aromatic compounds are often associated with improved bioavailability due to their lipophilicity and resistance to metabolic degradation.

Synthesis Methods

The synthesis of 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid involves multi-step organic reactions, typically starting from aromatic chlorination or fluorination followed by coupling reactions to introduce the octanoic acid moiety. One common approach involves Friedel-Crafts acylation or nucleophilic aromatic substitution to introduce substituents onto the phenyl ring.

Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in these reactions. For example, transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, have been employed to construct complex aromatic systems with high precision.

In addition to traditional synthetic methods, researchers have explored biocatalytic approaches for synthesizing similar compounds. Enzymatic methods offer advantages such as mild reaction conditions, high stereoselectivity, and reduced environmental impact compared to conventional chemical synthesis.

Biological Activities and Applications

The biological activity of 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid has been a subject of extensive research due to its potential as a drug candidate. The compound has demonstrated promising results in various bioassays targeting different therapeutic areas.

Recent studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. For instance, it has been found to suppress cyclooxygenase (COX) activity, which is crucial for reducing inflammation in conditions such as arthritis.

In addition to its anti-inflammatory properties, 8-(2-Chloro-4-fluorophenyl)-8-oxooctanoic acid has also been investigated for its potential anticancer activity. Preclinical studies have revealed that this compound can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways.

The presence of both chlorine and fluorine substituents on the phenyl ring enhances the compound's ability to penetrate cellular membranes while maintaining sufficient hydrophilicity for binding to target proteins. These properties make it an attractive candidate for drug delivery systems targeting specific tissues or organs.

Moreover, recent research has explored its potential as an antimicrobial agent against drug-resistant bacterial strains. The compound has shown bacteriostatic activity against Gram-positive bacteria by disrupting cell wall synthesis mechanisms.

Safety Profile and Toxicological Considerations